2-bromo-5-chloro-4-fluorobenzyl bromide
Cat. No. B8064260
M. Wt: 302.36 g/mol
InChI Key: DMXOFAJIWULOQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([CH2:10][Br:11])[cH:4][c:5]([Cl:9])[c:6]([F:8])[cH:7]1.[CH3:12][C:13]([OH:14])=[O:15].[CH3:17][C:18](=[O:19])[O-:20].[K+:16]>>[Br:1][c:2]1[c:3]([CH2:10][OH:14])[cH:4][c:5]([Cl:9])[c:6]([F:8])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Fc1cc(Br)c(CBr)cc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OCc1cc(Cl)c(F)cc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
